Cas no 538339-26-3 (5(4H)-Oxazolone,2-ethyl-4-(phenylmethylene)-(9CI))

5(4H)-Oxazolone,2-ethyl-4-(phenylmethylene)-(9CI) structure
538339-26-3 structure
Product Name:5(4H)-Oxazolone,2-ethyl-4-(phenylmethylene)-(9CI)
CAS No:538339-26-3
MF:C12H11NO2
MW:201.221243143082
CID:1021501
Update Time:2022-07-26

5(4H)-Oxazolone,2-ethyl-4-(phenylmethylene)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 5(4H)-Oxazolone,2-ethyl-4-(phenylmethylene)-(9CI)
    • 5(4H)-Oxazolone, 2-ethyl-4-(phenylmethylene)-
    • Inchi: 1S/C12H11NO2/c1-2-11-13-10(12(14)15-11)8-9-6-4-3-5-7-9/h3-8H,2H2,1H3
    • InChI Key: UTYZJDCXQHGVRC-UHFFFAOYSA-N
    • SMILES: O1C(=O)C(=CC2=CC=CC=C2)N=C1CC

Computed Properties

  • Exact Mass: 201.079
  • Monoisotopic Mass: 201.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7A^2
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